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Compound of Interest

Compound Name: Nifekalant

Cat. No.: B1678771

This guide provides crucial procedural information for researchers, scientists, and drug
development professionals on the safe handling and disposal of Nifekalant. Adherence to
these protocols is essential to ensure laboratory safety and minimize exposure risk.

Nifekalant hydrochloride is classified as a Class Ill antiarrhythmic agent.[1][2][3] According to
its Safety Data Sheet (SDS), it is harmful if swallowed, in contact with skin, or if inhaled.[4]
Therefore, stringent safety measures must be observed throughout the handling and disposal
process.

Quantitative Safety and Chemical Data

The following table summarizes key quantitative data for Nifekalant hydrochloride, providing
essential information for risk assessment and handling.
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Property Data Reference

6-[[2-[(2-hydroxyethyl)[3-(4-

nitrophenyl)propyllamino]ethyl]
Chemical Name aminol]-1,3-dimethyl- [1]

2,4(1H,3H)-pyrimidinedione,

monohydrochloride

Synonyms MS-551 [1][3]

Molecular Formula C19H27Ns0s « HCI [1]

Formula Weight 441.9 g/mol [1]
Cream-colored crystalline

Appearance [3][4]
powder

Purity >98% [11[3]

Storage Temperature -20°C for long-term storage [1]

H302: Harmful if
swallowedH312: Harmful in

Hazard Statements . . [4]
contact with skinH332: Harmful

if inhaled

) o No established occupational
Occupational Exposure Limits

exposure limit values have [4]
(OELs)

been found.

Personal Protective Equipment (PPE) Protocol

A comprehensive PPE strategy is mandatory to prevent dermal, ocular, and respiratory
exposure. The following equipment must be worn when handling Nifekalant, particularly when
working with the powdered form which can be easily aerosolized.

» Respiratory Protection: For operations that may generate dust or aerosols, such as weighing
or preparing solutions, an appropriate respirator is necessary. Surgical masks do not offer
adequate protection from chemical dust.[5]
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o Eye and Face Protection: Use chemical safety goggles or a face shield tested and approved
under government standards such as NIOSH (US) or EN 166 (EU).[4] Eyeglasses alone are
insufficient.[5]

o Hand Protection: Wear two pairs of powder-free, disposable chemotherapy-rated gloves.[6]
[7][8] Gloves must be inspected for integrity before use.[4] The outer glove should be
removed immediately after handling the compound, and both pairs should be changed
regularly (e.g., every 30 minutes) or if contamination is suspected.[5][7] Use proper glove
removal technique to avoid skin contact.[4]

» Body Protection: A disposable, low-permeability gown with a solid front, long sleeves, and
tight-fitting cuffs is required.[7][8] All disposable PPE should not be reused.[8]

Operational and Disposal Plan

A systematic approach to handling and disposal minimizes risk. The following step-by-step
procedures provide a clear workflow for laboratory operations involving Nifekalant.

Experimental Workflow: From Receipt to Disposal
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Preparation & Handling

Receive & Verify Nifekalant

\

Store at -20°C in
Clearly Labeled Container

\

Prepare Designated
Handling Area

\

Don Full PPE
(Double Gloves, Gown, Goggles, Respirator)

\

Weigh Compound in Ventilated
Enclosure (e.g., Fume Hood)

\

Prepare Solution

\

Perform Experiment

\

Decontaminate Work Surfaces
& Reusable Equipment

Waste Managemer‘]; & Disposal

Segregate Waste Streams

\ \ \
Solid Waste: Liquid Waste: Empty Original Container:
(Contaminated PPE, consumables) Collect in a Labeled, Sealed Triple rinse, collect rinsate as
Place in Labeled Hazardous Waste Bag Hazardous Waste Container hazardous waste. Deface label.

Arrange for Pickup by
Environmental Health & Safety (EHS)

Click to download full resolution via product page

Caption: Workflow for safe handling and disposal of Nifekalant.
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Step-by-Step Handling Protocol

o Preparation: Before handling, designate a specific area for working with Nifekalant. Ensure
a chemical fume hood or other ventilated enclosure is available for weighing and solution
preparation to avoid inhaling dust.[4]

e Donning PPE: Put on all required PPE as described above before entering the designated
handling area.

e Handling:
o When handling the solid compound, use techniques that minimize dust creation.
o After handling, wash hands thoroughly with soap and water, even after wearing gloves.[4]
o Wash any contaminated clothing before reuse.[4]
 In Case of Accidental Release:
o Evacuate personnel from the immediate area.
o Avoid breathing any dust.[4]

o Wearing full PPE, carefully sweep or shovel the spilled solid material into a suitable,
closed container for disposal without creating dust.[4]

o Prevent spillage from entering drains.[4]

Disposal Protocol

Proper disposal is critical to prevent environmental contamination and ensure safety. All waste
materials contaminated with Nifekalant must be treated as hazardous waste.

+ Waste Segregation:

o Solid Waste: All contaminated disposable items, including gloves, gowns, bench paper,
and consumables, must be collected in a clearly labeled hazardous chemical waste
container.
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o Liquid Waste: Unused solutions or liquid waste containing Nifekalant should be collected
in a dedicated, sealed, and clearly labeled hazardous waste container.

o Empty Containers: The original Nifekalant container is considered hazardous waste. It
should be triple-rinsed with a suitable solvent, with the rinsate collected as hazardous
liquid waste.[9] The label on the empty container should be defaced before disposal.

o Final Disposal: All hazardous waste must be disposed of through your institution's
Environmental Health and Safety (EHS) office in accordance with federal, state, and local
regulations.[10][11] Do not dispose of Nifekalant or its containers in the regular trash or
down the sewer.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Nifekalant]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1678771#personal-protective-equipment-for-
handling-nifekalant]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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